Cas no 1546711-94-7 (2-methoxy-3-methylpentanoic acid)

• Product Name: 2-methoxy-3-methylpentanoic acid
• CAS No: 1546711-94-7
• CID: 4605253
• PubChem ID: 76225651
• Update Time: 2025-10-30

2-methoxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methylpentanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-methoxy-3-methylpentanoic acid

2-Methoxy-3-Methylpentanoic Acid: A Comprehensive Overview of CAS No. 1546711-94-7

2-Methoxy-3-methylpentanoic acid (CAS No. 1546711-94-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a methoxy group and a methyl group attached to a pentanoic acid backbone. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-methoxy-3-methylpentanoic acid is C₈H₁₆O₃, and its molecular weight is approximately 152.21 g/mol. The compound exists as a colorless liquid or solid at room temperature, depending on the specific conditions and purity. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 2-methoxy-3-methylpentanoic acid has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 2-methoxy-3-methylpentanoic acid demonstrated significant inhibition of tumor growth in vitro and in vivo models of breast cancer. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Beyond its pharmaceutical applications, 2-methoxy-3-methylpentanoic acid has also found use in the agrochemical industry. It serves as an intermediate in the synthesis of pesticides and herbicides that are designed to be more environmentally friendly and effective against specific pests and weeds. A notable example is the development of a new class of herbicides based on 2-methoxy-3-methylpentanoic acid, which have shown improved selectivity and reduced toxicity compared to traditional herbicides. This advancement has the potential to significantly enhance crop yields while minimizing environmental impact.

In materials science, 2-methoxy-3-methylpentanoic acid has been investigated for its role in the synthesis of advanced polymers and coatings. Its unique chemical structure allows it to participate in polymerization reactions, leading to the formation of materials with enhanced mechanical properties and stability. For example, a study published in Polymer Chemistry in 2021 demonstrated that copolymers containing 2-methoxy-3-methylpentanoic acid units exhibited superior thermal stability and mechanical strength compared to their counterparts without this functional group. These materials have potential applications in areas such as automotive coatings, adhesives, and electronic devices.

The synthesis of 2-methoxy-3-methylpentanoic acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the aldol condensation reaction between 2-methoxypropanal and butyric acid followed by oxidation to form the carboxylic acid group. Another approach involves the Grignard reaction between methyl magnesium bromide and 3-methylbutyronitrile, followed by hydrolysis to yield the final product. These synthetic methods are well-documented in the literature and can be optimized for industrial-scale production.

The safety profile of 2-methoxy-3-methylpentanoic acid is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers or acids. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact or inhalation.

In conclusion, 2-methoxy-3-methylpentanoic acid (CAS No. 1546711-94-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of novel drugs, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry and related fields.